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Compound of Interest

Tert-butyl 4-
Compound Name:
(chloromethyl)benzoate

Cat. No.: B176798

An In-depth Technical Guide to Tert-butyl 4-
(chloromethyl)benzoate

This technical guide provides a comprehensive overview of the physical, chemical, and
experimental properties of Tert-butyl 4-(chloromethyl)benzoate, a key intermediate in
pharmaceutical and materials science applications. Designed for researchers, scientists, and
professionals in drug development, this document consolidates essential data, outlines detailed
experimental protocols, and visualizes core chemical processes.

Compound Overview

Tert-butyl 4-(chloromethyl)benzoate (CAS No. 121579-86-0) is an ester of benzoic acid
notable for its bifunctional nature.[1] It incorporates a tert-butyl ester protecting group and a
reactive chloromethyl group, making it a versatile building block in organic synthesis.[1] Its
primary applications are in the synthesis of pharmaceutical compounds, particularly as an
intermediate for anti-tumor drugs, and in material science as a cross-linking agent to modify
polymer properties.[1]

Physical and Chemical Properties

Tert-butyl 4-(chloromethyl)benzoate is a white to off-white solid under standard conditions.[2]
[3] While it is consistently described as a solid, a definitive melting point is not readily available
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in the cited literature, with some sources stating it as not applicable. A summary of its key
physical and chemical properties is presented below.

Physical Properties

Property Value Source(s)
Molecular Formula C12H15CIO2 [11[2]
Molecular Weight 226.70 g/mol [1112114]
Appearance White to off-white solid [2][3]
Boiling Point ~310 °C at 760 mmHg [1][5]
Density 1.108 g/cm3 [1][5]

Flash Point 320 °C [5]
Refractive Index 1.514 [11[5]
Vapor Pressure 0.000614 mmHg at 25°C [1][5]
Solubility Water: 0.0493 mg/mL [6]

Soluble in most organic

[7]

solvents.

Chemical Reactivity

The primary locus of reactivity in Tert-butyl 4-(chloromethyl)benzoate is the benzylic chloride
of the chloromethyl group. This functional group is highly susceptible to nucleophilic
substitution reactions, allowing for the introduction of a wide variety of other functional groups.
[1] This reactivity is fundamental to its utility as an intermediate in the synthesis of more
complex molecules.[1]

The tert-butyl ester group serves as a protecting group for the carboxylic acid. It is stable under
many reaction conditions but can be removed under acidic conditions to liberate the
corresponding benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

